N-[(Z)-3-(3-chloro-4-cyclohexylphenyl)prop-2-enyl]-N-ethylcyclohexanamine

Specification

• CAS No.: 132173-06-9
• Molecular Formula: C₂₃H₃₄ClN
• Molecular Weight: 360 g/mol
• IUPAC Name: N-[(Z)-3-(3-chloro-4-cyclohexylphenyl)prop-2-enyl]-N-ethylcyclohexanamine
• Standard InChI: InChI=1S/C23H34ClN/c1-2-25(21-13-7-4-8-14-21)17-9-10-19-15-16-22(23(24)18-19)20-11-5-3-6-12-20/h9-10,15-16,18,20-21H,2-8,11-14,17H2,1H3/b10-9-
• Standard InChI Key: MYKJVLTXPNIGOV-KTKRTIGZSA-N
• Isomeric SMILES: CCN(C/C=C\C1=CC(=C(C=C1)C2CCCCC2)Cl)C3CCCCC3
• SMILES: CCN(CC=CC1=CC(=C(C=C1)C2CCCCC2)Cl)C3CCCCC3
• Canonical SMILES: CCN(CC=CC1=CC(=C(C=C1)C2CCCCC2)Cl)C3CCCCC3

Introduction

N-[(Z)-3-(3-chloro-4-cyclohexylphenyl)prop-2-enyl]-N-ethylcyclohexanamine, also known as SR-31747 free base, is a compound with significant biological activities. It is a peripheral sigma ligand that exhibits both immunomodulatory and antiproliferative properties. This compound binds to several proteins in human cells, including SRBP-1, sigma-2, HSI, and its relative SRBP-2.

Synonyms

• SR-31747 free base

• 132173-06-9

• UNII-G622F7P8LU

• N-[(Z)-3-(3-chloro-4-cyclohexylphenyl)prop-2-enyl]-N-ethylcyclohexanamine

• Cyclohexanamine, N-(3-(3-chloro-4-cyclohexylphenyl)-2-propenyl)-N-ethyl-, (Z)-

Biological Activities

N-[(Z)-3-(3-chloro-4-cyclohexylphenyl)prop-2-enyl]-N-ethylcyclohexanamine is recognized for its dual biological activities:

• Immunomodulatory Activity: This compound can modulate immune responses, which makes it a potential candidate for treating conditions related to immune system dysregulation.

• Antiproliferative Activity: It has the ability to inhibit cell proliferation, which is beneficial in the context of cancer treatment.

Research Findings

Research on this compound has focused on its interactions with various proteins and its potential therapeutic applications. The binding of SR-31747 to proteins like SRBP-1 and sigma-2 receptors suggests its role in modulating cellular processes that are crucial for immune function and cell growth regulation.